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Compound of Interest

Compound Name: Methyl gerfelin

Cat. No.: B15141293 Get Quote

Disclaimer: "Methyl gerfelin" is not a recognized chemical compound. The following safety and

handling information is based on the properties of Methylene Chloride (Dichloromethane,

DCM), a common laboratory solvent with significant health hazards. Researchers, scientists,

and drug development professionals should always consult the specific Safety Data Sheet

(SDS) for any chemical before use and adhere to their institution's safety protocols.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans, for handling "Methyl gerfelin" (herein referred to as the compound).

Hazard Overview and Exposure Limits
This compound is a colorless liquid with a sweet, chloroform-like odor. It is classified as a

probable human carcinogen and can cause skin and eye irritation, as well as neurological

effects such as drowsiness and dizziness.[1][2] Prolonged or repeated exposure may lead to

more severe health issues, including liver and lung cancer.[2]
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Parameter Value

OSHA Permissible Exposure Limit (PEL) 25 ppm (8-hour time-weighted average)

OSHA Short-Term Exposure Limit (STEL) 125 ppm (15-minute time-weighted average)

ACGIH Threshold Limit Value (TLV) 50 ppm (8-hour time-weighted average)

NIOSH Recommended Exposure Limit (REL)
Not established; classified as a potential

occupational carcinogen.

Odor Threshold 0.9 ppm

Note: The odor threshold is above the occupational exposure limits, meaning if you can smell

the compound, you may be overexposed.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are critical to minimize exposure.[3] Standard laboratory

attire, including long pants, a fully buttoned lab coat, and closed-toe shoes, must be worn at all

times.[4][5]

Eye and Face Protection:

Chemical safety goggles are mandatory.[6]

A face shield should be worn in conjunction with goggles when there is a significant splash

hazard.[6][7][8]

Hand Protection:

Standard nitrile or latex gloves are not recommended as they provide inadequate protection.

[4][9] This compound can permeate nitrile gloves in under a minute.[9]

Recommended gloves include "Silver Shield," polyvinyl alcohol (PVA), or Viton™.[4][5]

For improved dexterity, double-gloving with a Silver Shield® glove as the inner layer and a

nitrile glove as the outer layer is a viable option.[5][9]
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Gloves must be changed immediately if they become contaminated.[4][10]

Respiratory Protection:

All work with this compound should be conducted in a certified chemical fume hood to keep

airborne levels below exposure limits.[5][11]

If work must be performed outside of a fume hood, contact your institution's Environmental

Health and Safety (EHS) department for an exposure assessment.[5]

Air-purifying respirators with organic vapor cartridges are generally not sufficient for

protection.[9][12] In situations requiring respiratory protection, a supplied-air respirator is

necessary.[7]

Operational Plan: Step-by-Step Handling Procedures
Preparation and Handling:

Designated Area: Establish a designated area for working with the compound, clearly labeled

with warning signs.[13]

Fume Hood: All handling of open containers must occur within a properly functioning

chemical fume hood.[5][11]

Minimize Quantities: Use the smallest practical quantity of the compound for your

experiment.[13][14]

Secondary Containment: Transport and store the compound in a secondary container to

prevent spills.[13]

Avoid Aerosols: Handle the liquid carefully to avoid the production of aerosols.[5]

Hand Washing: Wash hands and arms thoroughly with soap and water after completing work

and before leaving the laboratory.[4][15]

Storage:
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Store the compound in a cool, dry, well-ventilated area, away from heat and direct sunlight.

[2][13][11]

Keep containers tightly closed and sealed when not in use.[13][4][11]

Store away from incompatible materials such as strong oxidizers, caustics, and chemically

active metals like aluminum and magnesium.[13][11]

Emergency and Disposal Plan
Spill Response:

Small Spills (<1 L) inside a fume hood:

If you are trained and have a spill kit, you can clean it up.[4][15]

Wear appropriate PPE, including resistant gloves and eye protection.[4]

Contain the spill with an absorbent material that does not react with the compound.[14]

Double-bag the spill waste in clear plastic bags, label it as hazardous waste, and arrange

for pickup.[4][14]

Large Spills (>1 L) or any spill outside a fume hood:

Evacuate the area immediately.[6][14]

Alert others in the vicinity.[14]

Call your institution's emergency number or EHS for assistance.[4][5]

Restrict access to the spill area.[14]

Exposure Procedures:

Inhalation: Move the affected person to fresh air immediately.[4][7][8] If breathing has

stopped, trained personnel should provide artificial respiration.[6] Seek medical attention.[4]
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Skin Contact: Remove contaminated clothing immediately and flush the affected skin with

soap and water for at least 15 minutes in an emergency shower.[4][11][16] Seek medical

attention.[11]

Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an eyewash

station, holding the eyelids open.[4][15] Seek medical attention.[15]

Ingestion: Do NOT induce vomiting.[1][11] Have the person rinse their mouth with water.[6]

Seek immediate medical attention.[11]

Waste Disposal:

This compound and any materials contaminated with it are considered hazardous waste.[13]

[17]

Do not dispose of this compound down the sink.[4][15]

Collect all waste in a designated, properly labeled hazardous waste container.[4][5]

Keep waste containers closed and stored in a secondary container.[4]

Contact your institution's EHS for hazardous waste pickup.[10]

Visualized Workflow
The following diagram illustrates a general workflow for handling hazardous chemicals like

"Methyl gerfelin" in a laboratory setting.
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Figure 1. General Laboratory Workflow for Handling Hazardous Chemicals
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Figure 1. General Laboratory Workflow for Handling Hazardous Chemicals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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